Tributyl(1-propynyl)tin
Overview
Description
Tributyl(1-propynyl)tin is an organometallic compound . It is used in various applications requiring non-aqueous solubility such as solar energy and water treatment applications . It can also be used as a starting material in the synthesis of phenyl-substituted pyrimidine-dione .
Synthesis Analysis
Tributyl(1-propynyl)tin can be used as a starting material in the synthesis of phenyl-substituted pyrimidine-dione by reacting with ethyl isocyanate via cycloaddition and Stille coupling reactions .Molecular Structure Analysis
The molecular formula of Tributyl(1-propynyl)tin is C15H30Sn . The number of electrons in each of tin’s shells is 2, 8, 18, 18, 4 and its electron configuration is [Kr] 4d 10 5s 2 5p 2 .Chemical Reactions Analysis
Tributyl(1-propynyl)tin can be used as a starting material in the synthesis of phenyl-substituted pyrimidine-dione by reacting with ethyl isocyanate via cycloaddition and Stille coupling reactions .Physical And Chemical Properties Analysis
Tributyl(1-propynyl)tin has a high boiling point of approximately 250°C and a low melting point of -37°C. It is insoluble in water but soluble in organic solvents, such as benzene, toluene, and chloroform. It has a refractive index of 1.483 (lit.) and a density of 1.082 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of Phenyl-Substituted Pyrimidine-Dione
Tributyl(1-propynyl)tin can be used as a starting material in the synthesis of phenyl-substituted pyrimidine-dione. This is achieved by reacting it with ethyl isocyanate via cycloaddition and Stille coupling reactions .
Positron Emission Tomography (PET) Ligand
It plays a crucial role in the synthesis of 18 F labeled triazolo quinoline derivative, a positron emission tomography (PET) ligand. This ligand is used in the in vivo imaging of metabotropic glutamate receptor type 1 .
Synthesis of Potent mGluR1 Antagonists
Tributyl(1-propynyl)tin is used in one of the key synthetic steps for the synthesis of 4-(1-aryltriazol-4-yl)-tetrahydropyridines. These compounds are potent mGluR1 antagonists .
Catalysis
Tributyl(1-propynyl)tin is used in various catalysis processes. Its unique properties make it a valuable tool for researchers seeking innovative solutions.
Synthesis
It is used in the synthesis of various chemical compounds. Its unique structure and properties make it a versatile reagent in the field of synthetic chemistry.
Material Science
In the field of material science, Tributyl(1-propynyl)tin is used in the development of new materials. Its unique properties contribute to the creation of materials with novel characteristics.
Safety and Hazards
Mechanism of Action
- Hydrosilation : Tributyl(1-propynyl)tin can undergo hydrosilation reactions with silicon compounds containing hydrogen (Si-H) groups. This results in the formation of new Si-C bonds.
- Halogenation : The compound reacts with halogens (Cl, Br, I), replacing butyl groups with halogen atoms on the tin center.
Mode of Action
properties
IUPAC Name |
tributyl(prop-1-ynyl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C4H9.C3H3.Sn/c3*1-3-4-2;1-3-2;/h3*1,3-4H2,2H3;1H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCQJLTOSSVXOCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C#CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H30Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369776 |
Source
|
| Record name | Tributyl(1-propynyl)tin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64099-82-7 |
Source
|
| Record name | Tributyl(1-propynyl)tin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tributyl(prop-1-yn-1-yl)stannane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[(Thiophen-2-yl)carbonyl]pyridine](/img/structure/B1302316.png)
